Cas no 2229248-11-5 (methyl 2-methyl-4-(2-methyloxiran-2-yl)benzoate)

• Product Name: methyl 2-methyl-4-(2-methyloxiran-2-yl)benzoate
• CAS No: 2229248-11-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5963756
• PubChem ID: 165844327
• Update Time: 2025-05-23

methyl 2-methyl-4-(2-methyloxiran-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-4-(2-methyloxiran-2-yl)benzoate
• EN300-1739940
• 2229248-11-5

• Inchi： 1S/C12H14O3/c1-8-6-9(12(2)7-15-12)4-5-10(8)11(13)14-3/h4-6H,7H2,1-3H3
• InChI Key： HBTRRAHZCZXBBP-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.8Ų

Additional information on methyl 2-methyl-4-(2-methyloxiran-2-yl)benzoate

Methyl 2-Methyl-4-(2-Methyloxiran-2-Yl)Benzoate (CAS No. 2229248-11-5)

Methyl 2-Methyl-4-(2-Methyloxiran-2-Yl)Benzoate, identified by the CAS registry number CAS No. 2229248-11-5, is a versatile organic compound with significant applications in various industries. This compound, belonging to the class of benzoates, has garnered attention due to its unique chemical structure and promising properties. Recent studies have highlighted its potential in fields such as pharmaceuticals, agricultural chemicals, and specialty materials.

The molecular structure of methyl 2-methyl-4-(2-methyloxiran-2-yl)benzoate consists of a benzoate ester group with a substituted oxirane (epoxide) moiety. The presence of the epoxide ring introduces interesting reactivity and functionality, making it a valuable intermediate in organic synthesis. Researchers have explored its use in the development of advanced materials, particularly in the creation of biodegradable polymers and high-performance adhesives.

Recent advancements in green chemistry have led to innovative synthesis methods for this compound. Scientists have successfully employed catalytic asymmetric epoxidation techniques to produce enantiomerically enriched variants of methyl 2-methyl-4-(2-methyloxiran-2-yl)benzoate. These enantiomers exhibit distinct optical properties, which are highly desirable in pharmaceutical applications, particularly in the development of chiral drugs.

In the agricultural sector, methyl 2-methyl-4-(epoxymethylene)benzoate derivatives have shown potential as bioactive agents. Studies published in leading journals such as *Journal of Agricultural and Food Chemistry* suggest that these compounds may possess insecticidal properties, offering a sustainable alternative to conventional pesticides. Their ability to target specific pests without harming beneficial insects makes them a promising candidate for integrated pest management systems.

The compound's stability under various environmental conditions has also been a focal point of recent research. Investigations into its thermal and photochemical stability reveal that methyl 2-methyl-4-(epoxymethylene)benzoate exhibits excellent resistance to degradation, making it suitable for outdoor applications such as coatings and protective films.

From a market perspective, the demand for methyl 2-methyl-4-(epoxymethylene)benzoate is expected to grow significantly over the next decade. Industry reports predict an increase in its application across specialty chemicals, driven by its unique combination of reactivity and stability. Companies specializing in fine chemicals are increasingly focusing on optimizing production processes to meet this rising demand while adhering to stringent environmental regulations.

In conclusion, methyl 2-methyl-4-(epoxymethylene)benzoate (CAS No. 2229248-11-5) stands out as a multifaceted compound with vast potential across diverse industries. Its chemical properties, coupled with recent breakthroughs in synthesis and application development, position it as a key player in the evolving landscape of modern chemistry.